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Compound of Interest

Compound Name: Shikimic Acid

CAS No.: 138-59-0

Cat. No.: B1681744 Get Quote

Introduction: Protecting the Precursor
As a Senior Application Scientist, I often remind my team: Protecting the scientist protects the

science. Shikimic Acid (CAS 138-59-0) is not merely a chemical reagent; it is the chiral

backbone for the synthesis of Oseltamivir (Tamiflu) and a critical metabolite in the biosynthesis

of aromatic amino acids. While its acute toxicity profile is lower than many synthetic precursors,

its handling requires precision.

The primary operational risks with Shikimic Acid are particulate inhalation (irritation) and

sample contamination (hygroscopicity). This guide synthesizes regulatory safety data with

practical laboratory workflows to ensure both operator safety and experimental integrity.

Part 1: Risk Assessment & Hazard Profile
Before selecting PPE, we must understand the specific hazards. Shikimic Acid is classified

under GHS as an Irritant.
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Hazard Category GHS Code Signal Word Description

Skin Irritation H315 Warning

Causes skin irritation

upon direct contact.[1]

[2]

Eye Irritation H319 Warning

Causes serious eye

irritation (particulate

abrasion/acidity).

Respiratory H335 Warning

May cause respiratory

irritation (if dust is

inhaled).

The "Hidden" Hazard: Shikimic Acid is hygroscopic.[2] Poor handling not only risks exposure

but causes the powder to clump, altering molar mass calculations and compromising reaction

stoichiometry.

Part 2: PPE Selection Matrix
Standard: Laboratory Biosafety Level 1/2 (BSL-1/2) – Chemical Hygiene Plan

The following PPE configuration is designed to create a barrier against fine particulate dust and

potential solvent splashes during solubilization.
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Protection Zone Recommended Equipment Technical Rationale

Hand Protection
Nitrile Gloves (Min. 0.11 mm /

4 mil)

Why: Natural rubber latex is

avoided to prevent protein

allergen transfer to samples.

Nitrile offers excellent

resistance to the organic

solvents (e.g., Methanol,

Ethanol) often used to dissolve

Shikimic Acid.Validation:

Perform the "inflation test" on

gloves before use to check for

pinholes.

Eye Protection
Safety Glasses with Side

Shields

Why: Standard impact

protection is sufficient for solid

handling. Escalation: Switch to

Chemical Goggles if

generating fine dust clouds or

working with large volumes of

pressurized liquid.

Respiratory
N95/P95 Respirator (Optional

in Hood)

Why: If weighing is performed

outside a fume hood, an N95

is mandatory to prevent

inhalation of the acidic dust.

Inside a certified hood, this is

secondary.

Body Defense Lab Coat (High-Neck/Snap)

Why: Cotton/Poly blend. Must

be buttoned to the neck to

prevent dust accumulation on

street clothes, which can

migrate outside the lab.

Part 3: Operational Workflow & Logic
The following protocol utilizes a self-validating logic flow to minimize error.
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Visualizing the Safety Logic
The diagram below illustrates the decision-making process for handling Shikimic Acid,

ensuring the correct engineering controls are active before work begins.
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START: Task Definition

Assess Physical State

Solid (Powder) Solution (Solvent)

Check Fume Hood
(Airflow > 100 fpm?)

Fail (Stop Work)

PPE: Nitrile + Glasses
+ N95 (if no hood)

Pass

PPE: Nitrile (Splash)
+ Goggles + Lab Coat

Pass

Action: Weighing
(Use Anti-Static Gun)

Action: Solubilization
(Add Solvent to Solid)

Disposal:
Solid Organic Waste

Click to download full resolution via product page
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Figure 1: Decision logic for PPE selection and engineering controls based on the physical state

of Shikimic Acid.

Step-by-Step Handling Protocol
1. Pre-Operational Validation (The "Zero Step")

Airflow Check: Verify fume hood sash is at the working height and the flow monitor reads

between 80–120 fpm (face velocity).

Glove Integrity: Inspect nitrile gloves for tears.

Hygroscopy Check: Ensure the Shikimic Acid container lid is tightly sealed. If the powder

looks "clumpy" or wet, it may require drying (vacuum oven) before precise weighing.

2. Weighing (Solid Phase)

Hazard:[1][2] Dust generation.[3]

Technique: Open the container only inside the fume hood.

Static Control: Shikimic acid powder can be static-charged. Use an anti-static gun or

polonium strip if available to prevent powder from "jumping" onto gloves or balance pans.

Cleanup: Immediately wipe the balance area with a damp lint-free wipe to capture invisible

dust.

3. Solubilization (Liquid Phase)

Hazard:[1][2] Splash and exothermic dissolution.

Technique: Always add the solvent to the powder, not the powder to the solvent. This

prevents the "puff" of dust that occurs when powder hits a liquid surface.

Solvent Choice: If using Methanol or Ethanol, ensure gloves are rated for the solvent, as

Shikimic Acid itself does not aggressively permeate nitrile, but the solvent carrier might.

Part 4: Waste Disposal & Emergency Response
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Disposal Logistics
Shikimic Acid is an organic solid.[2][4][5] Do not dispose of down the drain. Even though it is a

natural product, laboratory quantities can disrupt local water treatment pH balances and violate

EPA/local regulations regarding chemical disposal.

Solid Waste: Collect contaminated wipes, weighing boats, and excess powder in a container

labeled "Hazardous Waste - Solid Organic."

Liquid Waste: Solutions containing Shikimic Acid should be segregated based on the

solvent (e.g., "Flammable Organic Waste" for methanolic solutions).

Container Disposal: Triple-rinse empty stock bottles with water/solvent before discarding

glass in the "Glass Waste" bin. Collect the rinsate as liquid waste.

Emergency Procedures
Eye Contact: Immediately flush with water for 15 minutes. Hold eyelids open. The acidity can

cause stinging; flushing is critical to prevent corneal abrasion.

Skin Contact: Wash with soap and water. If irritation persists (redness/rash), seek medical

attention.[2]

Spill Cleanup:

Dampen a paper towel (to prevent dust).

Wipe up the powder.

Clean surface with 70% Ethanol or water.

Dispose of cleanup materials as solid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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